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Compound of Interest

Compound Name: gamma-Cyhalothrin

Cat. No.: B044037

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-cyhalothrin is a potent, broad-spectrum synthetic pyrethroid insecticide. It is the most
biologically active isomer of cyhalothrin, valued for its high efficacy against a wide range of
agricultural pests.[1] An understanding of its physicochemical properties and solubility is
paramount for developing stable and effective formulations, assessing its environmental fate,
and ensuring safe handling. This technical guide provides a comprehensive overview of these
critical parameters, supported by detailed experimental methodologies.

Physicochemical Properties of Gamma-Cyhalothrin

The fundamental physicochemical characteristics of gamma-cyhalothrin are summarized in
the table below. These properties govern its behavior in various environmental and biological
systems.
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Property Value Reference

(S)-a-cyano-3-phenoxybenzyl
(1R,3R)-3-[(2)-2-chloro-3,3,3-

IUPAC Name trifluoropropenyl]-2,2- [2]
dimethylcyclopropanecarboxyl
ate
CAS Number 76703-62-3 [31141[5]
Molecular Formula C23H1oCIFsNO3 [31[4]
Molecular Weight 449.8 g/mol [3114]
Melting Point 55.6 °C [2]
Boiling Point Decomposes before boiling [2]
Density 1.32 g/cm3 at 20 °C [2]
Vapor Pressure 3.45x 104 mPa at 20 °C [2]

, o Not applicable (no
pKa (Dissociation Constant) ) o [6]
dissociation)

LogP (Octanol-Water Partition 4.96
Coefficient) '

Solubility Profile

The solubility of gamma-cyhalothrin in aqueous and organic solvents is a critical factor in its
formulation and environmental distribution. Due to its lipophilic nature, it exhibits very low
solubility in water and high solubility in many organic solvents.
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Solvent Solubility Temperature Reference
Water 0.000002 g/L 20°C

0.004 mg/L (at pH 7) 20 °C [7]

Acetone >500 g/L 20 °C [8]
Methanol >500 g/L 20 °C [8]

Ethyl Acetate >500 g/L 20 °C [8]
Dichloromethane >500 g/L 20 °C [8]

Hexane >500 g/L 20 °C [8]

Toluene >500 g/L 20 °C [8]

Experimental Protocols

The determination of the physicochemical properties of pesticides like gamma-cyhalothrin

follows standardized and internationally recognized methodologies, primarily those established

by the Organisation for Economic Co-operation and Development (OECD).

Water Solubility (OECD Guideline 105)

The water solubility of a substance is its saturation mass concentration in water at a given

temperature.[9][10] For substances with very low solubility like gamma-cyhalothrin, the

Column Elution Method is typically employed.[3]

Methodology:

e Acolumn is packed with an inert support material coated with an excess of the test

substance.

e Water is passed through the column at a slow, constant flow rate.

e The eluate is collected in fractions.

e The concentration of gamma-cyhalothrin in each fraction is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
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detection.

o The plateau of the concentration curve represents the water solubility. The experiment is
conducted at a constant temperature, typically 20 °C.

Vapor Pressure (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.[4][5][11] For
substances with low vapor pressure, the Gas Saturation Method is a common approach.[4][12]

Methodology:

A stream of inert gas (e.g., nitrogen) is passed through or over the test substance at a known
flow rate and constant temperature.

e The gas becomes saturated with the vapor of the substance.
e The vapor is then trapped from the gas stream using a suitable adsorbent or solvent.

» The amount of trapped gamma-cyhalothrin is quantified by a sensitive analytical technique
like Gas Chromatography-Mass Spectrometry (GC-MS).

e The vapor pressure is calculated from the amount of substance transported and the volume
of gas passed through.

Octanol-Water Partition Coefficient (LogP) (OECD
Guideline 117)

The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. It is the
ratio of the concentration of a chemical in octanol to its concentration in water at equilibrium.
For gamma-cyhalothrin, with a LogP value around 4.96, the HPLC Method is a suitable and
efficient technique.[2][13][14]

Methodology:

» A High-Performance Liquid Chromatograph with a C18 reverse-phase column is used.
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o A series of reference compounds with known LogP values are injected onto the column, and
their retention times are measured.

o A calibration curve is generated by plotting the logarithm of the retention time (log k) against
the known LogP values of the reference compounds.

o Gamma-cyhalothrin is then injected under the same conditions, and its retention time is
determined.

e The LogP of gamma-cyhalothrin is interpolated from the calibration curve.

Melting Point

The melting point is determined by observing the temperature at which the material transitions
from a solid to a liquid. A common laboratory method involves a capillary tube apparatus.[15]
[16][17][18]

Methodology:

A small, powdered sample of gamma-cyhalothrin is packed into a capillary tube.

The capillary tube is placed in a heating block apparatus with a calibrated thermometer.

The sample is heated at a slow, controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range.

Density

Density is the mass of a substance per unit volume. For a solid like gamma-cyhalothrin, a
pycnometer can be used.

Methodology:
e The weight of an empty pycnometer is determined.

» Aknown weight of gamma-cyhalothrin is added to the pycnometer.
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¢ Aliquid of known density in which the substance is insoluble is added to fill the pycnometer.
The weight is recorded.

* The pycnometer is then emptied, cleaned, and filled only with the liquid of known density,
and its weight is determined.

« The density of gamma-cyhalothrin is calculated based on the weights and the known
density of the liquid.

Relationship Between Physicochemical Properties
and Solubility

The physicochemical properties of gamma-cyhalothrin are intrinsically linked to its solubility.
The following diagram illustrates these relationships.
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Caption: Interplay of physicochemical properties and solubility of gamma-cyhalothrin.

This diagram illustrates that the large, complex molecular structure and high molecular weight
of gamma-cyhalothrin contribute to its low vapor pressure. The presence of nonpolar
functional groups results in a high octanol-water partition coefficient (LogP), which is a direct
indicator of its lipophilic (“fat-loving™) and hydrophobic (“water-fearing") nature. Consequently,
gamma-cyhalothrin exhibits very low solubility in polar solvents like water and high solubility
in nonpolar organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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